Cas no 874788-47-3 (2-(4-bromophenoxy)-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)acetamide)

• Product Name: 2-(4-bromophenoxy)-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)acetamide
• CAS No: 874788-47-3
• MF: C₁₆H₂₂BrNO₄S
• MW: 404.319182872772
• CID: 6316942
• PubChem ID: 16269008
• Update Time: 2025-11-01

2-(4-bromophenoxy)-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromophenoxy)-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)acetamide
• Z26340966
• 874788-47-3
• F2545-0352
• 2-(4-bromophenoxy)-N-(1,1-dioxothiolan-3-yl)-N-(2-methylpropyl)acetamide
• 2-(4-bromophenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-isobutylacetamide
• AKOS024659342

• Inchi： 1S/C16H22BrNO4S/c1-12(2)9-18(14-7-8-23(20,21)11-14)16(19)10-22-15-5-3-13(17)4-6-15/h3-6,12,14H,7-11H2,1-2H3
• InChI Key： VERXFEBICRSZEE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)OCC(N(CC(C)C)C1CCS(C1)(=O)=O)=O

Computed Properties

• Exact Mass: 403.04529g/mol
• Monoisotopic Mass: 403.04529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 72.1Ų

Additional information on 2-(4-bromophenoxy)-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)acetamide

2-(4-bromophenoxy)-N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-N-(2-methylpropyl)acetamide (CAS No. 874788-47-3): A Comprehensive Overview

2-(4-bromophenoxy)-N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-N-(2-methylpropyl)acetamide, also known by its CAS number 874788-47-3, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromophenyl moiety, a thiolane ring, and an acetamide functional group. These structural elements contribute to its potential biological activities and therapeutic applications.

The bromophenyl group in the compound is known for its ability to modulate interactions with biological targets, particularly in the context of receptor binding and enzyme inhibition. The presence of this group can significantly influence the compound's pharmacokinetic properties, such as solubility, permeability, and metabolic stability. Recent studies have shown that brominated compounds often exhibit enhanced binding affinities to specific protein targets, making them valuable candidates for drug discovery and development.

The thiolane ring in 2-(4-bromophenoxy)-N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-N-(2-methylpropyl)acetamide is a key structural feature that contributes to the compound's overall stability and reactivity. Thiolanes are six-membered rings containing a sulfur atom, which can exist in various oxidation states. In this compound, the thiolane ring is in the dioxo form (S₆O₂), which enhances its rigidity and reduces conformational flexibility. This rigidity can be advantageous in maintaining specific molecular conformations that are crucial for biological activity.

The N-(2-methylpropyl)acetamide moiety is another important functional group in the compound. Acetamides are known for their ability to form hydrogen bonds with biological targets, which can enhance binding interactions and improve pharmacological properties. The presence of the 2-methylpropyl substituent adds additional steric bulk to the molecule, which can influence its interactions with protein binding sites and potentially improve selectivity.

In terms of its biological activities, recent research has highlighted several potential applications of 2-(4-bromophenoxy)-N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-N-(2-methylpropyl)acetamide. One notable area of interest is its potential as an inhibitor of specific enzymes involved in disease pathways. For example, studies have shown that this compound can effectively inhibit certain kinases and proteases, which are key targets in cancer therapy and inflammatory diseases.

Clinical trials are currently underway to evaluate the safety and efficacy of this compound in various therapeutic settings. Preliminary results have been promising, with the compound demonstrating good tolerability and significant therapeutic effects in preclinical models. However, further research is needed to fully understand its mechanism of action and optimize its use in clinical practice.

In addition to its therapeutic potential, 2-(4-bromophenoxy)-N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-N-(2-methylpropyl)acetamide has also been studied for its use as a chemical probe in academic research. Chemical probes are small molecules that can be used to study biological processes and validate therapeutic targets. The unique structural features of this compound make it an excellent candidate for such applications, as it can provide valuable insights into the function of specific proteins and pathways.

The synthesis of 2-(4-bromophenoxy)-N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-N-(2-methylpropyl)acetamide involves several steps that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the coupling of a bromophenol derivative with an appropriate thiolane precursor, followed by acylation with an N-substituted acetamide. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have also been employed to improve the efficiency and scalability of the synthesis process.

In conclusion, 2-(4-bromophenoxy)-N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-N-(2-methylpropyl)acetamide (CAS No. 874788-47-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its biological activities and make it a valuable candidate for further investigation. Ongoing research efforts aim to elucidate its full potential as a therapeutic agent and chemical probe.